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Introduction
Sodium phosphate dibasic (Na₂HPO₄) is a fundamental component in many biological and

chemical laboratories, primarily utilized in the formulation of phosphate buffers. The

dodecahydrate form (Na₂HPO₄·12H₂O) is a crystalline salt that is convenient for preparing

aqueous solutions. Accurate preparation of stock solutions is critical for ensuring experimental

reproducibility in various applications, including cell culture, protein chemistry, and molecular

biology assays. This document provides a detailed protocol for the preparation of sodium
phosphate dibasic dodecahydrate stock solutions.

Materials and Equipment
Sodium Phosphate Dibasic Dodecahydrate (Na₂HPO₄·12H₂O)

Deionized or distilled water

Analytical balance

Weighing paper or boat

Beakers or flasks of appropriate volume
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Graduated cylinders

Magnetic stirrer and stir bar

pH meter (optional, for buffer preparation)

Sterile storage bottles

Quantitative Data Summary
The molecular weight of sodium phosphate dibasic dodecahydrate is 358.14 g/mol [1][2][3]

[4]. This value is the basis for all molarity calculations. The table below provides the mass of

Na₂HPO₄·12H₂O required to prepare stock solutions of common molarities and volumes.

Desired Concentration (M) Desired Volume (mL)
Mass of Na₂HPO₄·12H₂O
(g)

0.1 100 3.58

0.1 500 17.91

0.1 1000 (1 L) 35.81

0.5 100 17.91

0.5 500 89.54

0.5 1000 (1 L) 179.07

1.0 100 35.81

1.0 500 179.07

1.0 1000 (1 L) 358.14

Experimental Protocol
This protocol details the steps for preparing a stock solution of sodium phosphate dibasic
dodecahydrate.
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4.1. Calculation of Required Mass: Determine the desired concentration (M) and final volume

(V) of the stock solution. Use the following formula to calculate the mass (m) of sodium
phosphate dibasic dodecahydrate required:

m (g) = M (mol/L) * V (L) * 358.14 ( g/mol )

4.2. Weighing the Reagent:

Place a clean, dry weighing boat on the analytical balance and tare to zero.

Carefully weigh the calculated mass of sodium phosphate dibasic dodecahydrate.

4.3. Dissolving the Reagent:

Transfer the weighed salt into a beaker or flask containing a volume of deionized or distilled

water that is approximately 80% of the final desired volume.

Add a magnetic stir bar to the beaker/flask and place it on a magnetic stirrer.

Stir the solution until the sodium phosphate dibasic dodecahydrate is completely

dissolved. Gentle heating may be applied to expedite dissolution, but ensure the solution

cools to room temperature before final volume adjustment.

4.4. Final Volume Adjustment:

Once the salt is fully dissolved, quantitatively transfer the solution to a graduated cylinder of

the appropriate size.

Rinse the beaker/flask with a small amount of deionized or distilled water and add the rinsing

to the graduated cylinder to ensure all the salt is transferred.

Carefully add deionized or distilled water to reach the final desired volume. Ensure the

bottom of the meniscus is aligned with the volume mark.

4.5. Storage:

Transfer the prepared stock solution into a clearly labeled, sterile storage bottle.
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For long-term storage, sterile filtration through a 0.22 µm filter is recommended.

The solution is stable at room temperature. However, some crystallization may occur if

stored at 4°C, which can be redissolved by warming and stirring[5][6].

Visualization of the Experimental Workflow
The following diagram illustrates the logical flow of the protocol for preparing a sodium
phosphate dibasic dodecahydrate stock solution.
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Preparation Steps

Finalization

Output

1. Calculate Mass
of Na₂HPO₄·12H₂O

2. Weigh Calculated
Mass of Salt

3. Dissolve Salt in ~80%
of Final Volume of Water

4. Adjust to Final
Volume with Water

5. Transfer to a
Labeled Storage Bottle

Stock Solution of
Sodium Phosphate

Dibasic Dodecahydrate

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of sodium phosphate dibasic
dodecahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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